Cas no 2228703-62-4 (N,N-dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine
• CAS No: 2228703-62-4
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 5808544
• PubChem ID: 165610762
• Update Time: 2025-10-23

N,N-dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine
• EN300-1755058
• N,N-dimethyl-5-[(piperidin-4-yl)methyl]-1,3-thiazol-2-amine
• 2228703-62-4

• Inchi： 1S/C11H19N3S/c1-14(2)11-13-8-10(15-11)7-9-3-5-12-6-4-9/h8-9,12H,3-7H2,1-2H3
• InChI Key： CUVVBCTWCXTNJT-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1CC1CCNCC1

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.4Ų

Additional information on N,N-dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine

N,N-Dimethyl-5-(Piperidin-4-Yl)Methyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

N,N-Dimethyl-5-(piperidin-4-yl)methyl-1,3-thiazol-2-amine (CAS No. 2228703-62-4) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, comprising a thiazole ring system, a piperidine moiety, and dimethylamine substituents, contributes to its intriguing chemical properties and biological interactions.

Recent advancements in computational chemistry and high-throughput screening techniques have enabled researchers to explore the bioactivity and mechanism of action of N,N-dimethyl compounds like this one. Studies have demonstrated that the thiazole core plays a pivotal role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). Furthermore, the piperidine ring introduces steric and electronic effects that enhance the molecule's ability to interact with target proteins, making it a promising candidate for drug development.

One of the most notable aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have shown that N,N-dimethyl derivatives of thiazoles can exhibit antioxidant properties and reduce oxidative stress in neuronal cells. This makes them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound has been investigated for its anti-inflammatory properties, which could be harnessed in developing novel anti-inflammatory therapies.

The synthesis of N,N-dimethyl compounds like this one typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound is accessible for further studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high-quality standards.

Another area of interest is the compound's potential as a radioprotective agent. Emerging evidence suggests that certain thiazole derivatives can mitigate the adverse effects of radiation exposure by stabilizing cellular membranes and reducing DNA damage. This application could be particularly valuable in medical settings where radiation therapy is commonly used.

In terms of structural modifications, scientists have explored various substitutions on the thiazole ring to enhance bioavailability and efficacy. For instance, introducing electron-withdrawing groups has been shown to increase the compound's solubility in aqueous solutions, improving its pharmacokinetic profile. Conversely, electron-donating groups can enhance receptor binding affinity, making them more effective as therapeutic agents.

The compound's ability to act as a modulator of ion channels has also been a focal point of recent research. Ion channels are critical for various physiological processes, including nerve signaling and muscle contraction. By targeting specific ion channels, this compound could potentially be used to treat conditions such as epilepsy and chronic pain.

Despite its promising potential, further studies are required to fully understand the safety profile and long-term effects of this compound. Regulatory agencies emphasize the importance of conducting thorough toxicological assessments before any compound can be considered for clinical trials. Researchers are actively working on evaluating the compound's genotoxicity and carcinogenicity using state-of-the-art assays.

In conclusion, N,N-dimethyl compounds, particularly those with thiazole frameworks like CAS No. 2228703-62-4, represent a valuable class of molecules with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into their mechanisms of action and applications across various fields of medicine.